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For Researchers, Scientists, and Drug Development Professionals
Introduction

Dimethyl chlorothiophosphate (DMCTP) is a highly reactive organophosphorus compound
widely utilized in chemical synthesis. While the term "catalytic methods" was specified, a
comprehensive review of scientific literature indicates that DMCTP does not function as a
catalyst. Instead, it serves as a crucial intermediate and a potent thiophosphorylating agent.[1]
[2][3] Its primary application lies in the stoichiometric introduction of the dimethyl thiophosphate
moiety onto various nucleophiles. This document provides detailed application notes and
protocols for its use as a synthetic reagent, which is of significant interest to researchers in
drug development and medicinal chemistry for the synthesis of novel organophosphorus
compounds.

Chemical and Physical Properties

A thorough understanding of the properties of Dimethyl chlorothiophosphate is essential for
its safe handling and effective use in synthesis.
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Property Value Reference
CAS Number 2524-03-0 [2]
Molecular Formula C2H6CIO2PS [2]
Molecular Weight 160.56 g/mol [2]
Appearance Colorless to light amber liquid [2][3]
Boiling Point 66-67 °C at 16 mmHg [3]

Density 1.322 g/mL at 25 °C [3]

N Insoluble in water; soluble in
Solubility ) [2]
many organic solvents.

Moisture sensitive; begins
Stability autocatalytic decomposition [2]
above 120 °C.

Core Application: Thiophosphorylation of
Nucleophiles

The principal utility of Dimethyl chlorothiophosphate is in the thiophosphorylation of a wide
range of nucleophiles, including alcohols, phenols, amines, and thiols. This reaction is central
to the synthesis of many pesticides, insecticides, and has potential applications in the
development of therapeutic agents.[1] The general transformation involves the displacement of
the chloride ion by a nucleophile, forming a stable thiophosphate ester, thioester, or
phosphoamide.

A general schematic for this reaction is presented below:
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Reactants Products

Base Base Hydrochloride

(e.g., Triethylamine, Pyridine) (Base-HCI)

Nucleophile Thiophosphorylated Product
(R-XH, where X =0, N, S) (CH30)2P(S)XR

J

Dimethyl Chlorothiophosphate
(CHs30)2P(S)CI

- J
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b128814?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dimethyl_chlorothiophosphate
http://www.abdurrahmanince.net/355/2524-03-0.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/17304
https://pubchem.ncbi.nlm.nih.gov/compound/17304
https://www.benchchem.com/product/b128814/docs#application-notes-and-protocols-dimethyl-chlorothiophosphate-in-organic-synthesis
https://www.benchchem.com/product/b128814/docs#application-notes-and-protocols-dimethyl-chlorothiophosphate-in-organic-synthesis
https://www.benchchem.com/product/b128814/docs#application-notes-and-protocols-dimethyl-chlorothiophosphate-in-organic-synthesis
https://www.benchchem.com/product/b128814/docs#application-notes-and-protocols-dimethyl-chlorothiophosphate-in-organic-synthesis
https://www.benchchem.com/product/b128814?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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